Cas no 1261441-27-3 (Ethyl 3-(2'-methoxy-5'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(2'-methoxy-5'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261441-27-3
• MF: C₁₃H₁₅F₃O₃
• MW: 276.251614809036
• CID: 4791821
• Update Time: 2023-08-17

Ethyl 3-(2'-methoxy-5'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-methoxy-5'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C13H15F3O3/c1-3-19-12(17)7-4-9-8-10(13(14,15)16)5-6-11(9)18-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： BZNQLECBVSJLHK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)CCC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5